Cas no 2248336-79-8 (7-Azaspiro[3.5]nonan-6-one, 9-amino-, hydrochloride (1:1))

• Product Name: 7-Azaspiro[3.5]nonan-6-one, 9-amino-, hydrochloride (1:1)
• CAS No: 2248336-79-8
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 5411263
• Update Time: 2025-07-17

7-Azaspiro[3.5]nonan-6-one, 9-amino-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 7-Azaspiro[3.5]nonan-6-one, 9-amino-, hydrochloride (1:1)

• Inchi： 1S/C8H14N2O.ClH/c9-6-5-10-7(11)4-8(6)2-1-3-8;/h6H,1-5,9H2,(H,10,11);1H
• InChI Key： ZYYGGVUGPTUUBL-UHFFFAOYSA-N
• SMILES： NC1CNC(=O)CC21CCC2.Cl

Additional information on 7-Azaspiro[3.5]nonan-6-one, 9-amino-, hydrochloride (1:1)

Introduction to 7-Azaspiro[3.5]nonan-6-one, 9-amino-, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2248336-79-8, identified as 7-Azaspiro[3.5]nonan-6-one, 9-amino-, hydrochloride (1:1), represents a fascinating molecule in the realm of chemical biology. This spirocyclic amine derivative has garnered attention due to its unique structural framework and potential biological activities. The spirocyclic core, characterized by a nitrogen-containing heterocycle linked to a cycloalkanone ring, introduces intriguing conformational flexibility and reactivity, making it a valuable scaffold for drug discovery and molecular recognition studies.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in developing novel therapeutic agents. The structural motif of 7-Azaspiro[3.5]nonan-6-one, 9-amino-, hydrochloride (1:1) has been explored for its ability to modulate biological pathways by interacting with specific targets. For instance, spirocyclic amines have shown promise in inhibiting enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The presence of an amino group at the 9-position further enhances its potential as a pharmacophore, allowing for modifications that can fine-tune its binding affinity and selectivity.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its stability, making it more suitable for pharmaceutical applications. This salt form is particularly advantageous in formulation development, as it ensures better bioavailability and controlled release profiles. The compound’s ability to engage with biological systems via multiple interaction modes—hydrogen bonding, hydrophobic interactions, and π-stacking—makes it a versatile candidate for designing small-molecule probes and inhibitors.

In the context of drug discovery, the synthesis of 7-Azaspiro[3.5]nonan-6-one, 9-amino-, hydrochloride (1:1) has been optimized using state-of-the-art synthetic methodologies. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the construction of complex spirocyclic frameworks with high enantioselectivity. These synthetic strategies not only facilitate access to this compound but also provide insights into the development of related scaffolds with tailored properties.

One of the most compelling aspects of this molecule is its potential as a tool for understanding biological processes at a molecular level. Researchers have employed 7-Azaspiro[3.5]nonan-6-one, 9-amino-, hydrochloride (1:1) as a lead compound to identify novel binding sites on target proteins. Structure-activity relationship (SAR) studies have revealed that subtle modifications around the spirocyclic core can significantly alter its biological activity. This underscores the importance of rational drug design approaches in leveraging such privileged scaffolds for therapeutic intervention.

The compound’s relevance extends beyond academic research; it holds promise for industrial applications in the development of bioactive molecules. Pharmaceutical companies are increasingly interested in spirocyclic compounds due to their unique structural features and potential therapeutic benefits. The hydrochloride salt form’s compatibility with various formulation techniques further enhances its commercial viability. As a result, 7-Azaspiro[3.5]nonan-6-one, 9-amino-, hydrochloride (1:1) is being evaluated in preclinical studies to assess its efficacy and safety profiles in model systems.

Emerging research suggests that this molecule may also find utility in material science applications beyond traditional pharmaceuticals. Its ability to self-assemble into ordered structures makes it a candidate for designing functional materials with specific properties. For example, spirocyclic amines have been explored as building blocks for supramolecular assemblies that exhibit light-harvesting or catalytic functionalities. Such applications highlight the interdisciplinary nature of modern chemical biology and the broad potential of compounds like 7-Azaspiro[3.5]nonan-6-one, 9-amino-, hydrochloride (1:1).

The synthesis and characterization of this compound have also contributed to advancements in analytical chemistry techniques. High-resolution NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in elucidating its structure and dynamics. These methodologies not only provide detailed insights into the molecular architecture but also aid in understanding how structural features influence biological activity. Such information is crucial for optimizing lead compounds into viable drug candidates.

In conclusion,7-Azaspiro[3.5]nonan-6-one, 9-amino-, hydrochloride (1:1) represents a significant advancement in chemical biology research due to its unique structural properties and potential applications in drug discovery and material science. Its spirocyclic framework offers unparalleled opportunities for designing molecules with tailored biological activities, while its hydrochloride salt form enhances practicality for pharmaceutical development. As research continues to uncover new functions and applications for this compound,2248336-79-8 will undoubtedly remain at the forefront of innovation in chemical biology.